1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one

• CAS No.: 87621-15-6
• Molecular Formula: C20H22ClNO
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 1-chloro-2,6-diphenyl-3-propan-2-ylpiperidin-4-one
• InChI: InChI=1S/C20H22ClNO/c1-14(2)19-18(23)13-17(15-9-5-3-6-10-15)22(21)20(19)16-11-7-4-8-12-16/h3-12,14,17,19-20H,13H2,1-2H3
• InChI Key: DTUKSCNXYDLFMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(N(C(CC1=O)C2=CC=CC=C2)Cl)C3=CC=CC=C3

Description

1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one is a compound that belongs to the class of piperidine derivatives. Piperidine is a heterocyclic six-membered ring containing nitrogen as a hetero atom and is an essential structural part of many important drugs

Preparation Methods

The synthesis of 1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one can be achieved through several synthetic routes. One common method involves the reaction of 2,6-diphenylpiperidin-4-one with a chlorinating agent such as thionyl chloride or phosphorus pentachloride under controlled conditions . The reaction typically requires an inert atmosphere and a suitable solvent like dichloromethane. Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, where nucleophiles such as amines or thiols replace the chlorine atom.

Scientific Research Applications

1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound’s derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties.

Medicine: Piperidine derivatives are known for their therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: The compound is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, leading to modulation of their activity . For example, piperidine derivatives are known to inhibit certain enzymes involved in disease progression, thereby providing therapeutic benefits .

Comparison with Similar Compounds

1-Chloro-2,6-diphenyl-3-(propan-2-yl)piperidin-4-one can be compared with other similar compounds, such as:

2,6-Diphenylpiperidin-4-one: Lacks the chloro group and may exhibit different reactivity and biological activity.

1-Chloro-2-propanone: A simpler structure with different chemical properties and applications.

Vinblastine: A piperidine derivative with significant antineoplastic activity.